Cas no 1256469-84-7 (1-Allyl-4-hexylbenzene)

• Product Name: 1-Allyl-4-hexylbenzene
• CAS No: 1256469-84-7
• MF: C₁₅H₂₂
• MW: 202.335184574127
• MDL: MFCD11553783
• CID: 5207062
• PubChem ID: 91099375
• Update Time: 2025-07-20

1-Allyl-4-hexylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-4-hexylbenzene
• 3-(4-Hexylphenyl)-1-propene

• MDL： MFCD11553783
• Inchi： 1S/C15H22/c1-3-5-6-7-9-15-12-10-14(8-4-2)11-13-15/h4,10-13H,2-3,5-9H2,1H3
• InChI Key： DOYIJXAXCOOCGO-UHFFFAOYSA-N
• SMILES： C(CCC)CCC1C=CC(CC=C)=CC=1

Computed Properties

• Exact Mass: 202.172150702g/mol
• Monoisotopic Mass: 202.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Allyl-4-hexylbenzene

Comprehensive Analysis of 1-Allyl-4-hexylbenzene (CAS No. 1256469-84-7): Properties, Applications, and Industry Trends

1-Allyl-4-hexylbenzene (CAS No. 1256469-84-7) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique molecular structure. This allyl-substituted benzene derivative combines a hexyl chain at the para position with an allyl functional group, offering distinct reactivity patterns. Recent studies highlight its potential as a building block for advanced polymers, particularly in developing high-performance lubricants and thermoset resins with improved thermal stability.

The compound's dual functionality makes it valuable for click chemistry applications, a trending topic in green chemistry circles. Researchers are exploring its role in thiol-ene reactions, where the allyl group demonstrates exceptional reactivity under UV initiation. Industry reports suggest growing demand for such tailored aromatic compounds in electronics encapsulation materials, aligning with the global push for miniaturized electronic components.

From a synthesis perspective, 1256469-84-7 is typically produced through Friedel-Crafts alkylation followed by allylation reactions. Process optimization studies focus on catalyst selection (particularly Lewis acid catalysts) and solvent systems to improve yield and purity. Analytical characterization via GC-MS and NMR spectroscopy confirms the compound's structural integrity, with the hexyl side chain imparting notable hydrophobic character.

In material science applications, the compound's balanced lipophilicity makes it suitable for phase-transfer catalysts and surfactant intermediates. Recent patent filings reveal innovative uses in self-healing materials, where the allyl group participates in reversible crosslinking networks. This aligns with current sustainability trends favoring repairable material systems.

The structure-activity relationship of 1-Allyl-4-hexylbenzene shows interesting QSPR correlations that computational chemists are modeling for property prediction. These studies help optimize the compound for specific applications like organic semiconductor dopants or liquid crystal formulations. The electron-donating effects of the alkyl groups combined with the π-system create tunable electronic properties.

Regarding handling and storage, standard practices for air-sensitive organics apply. The compound exhibits typical stability for allyl aromatics, requiring protection from radical initiators and strong oxidizers. Industry guidelines recommend nitrogen blanket storage below 30°C in amber glass containers for long-term preservation.

Emerging research explores biocatalytic routes for producing 1256469-84-7, responding to the pharmaceutical industry's demand for greener synthetic pathways. Enzymatic methods show promise for stereoselective modifications of the core structure. This development aligns with global initiatives for sustainable chemical production.

Market analysts note increasing interest in functionalized alkylbenzenes like 1-Allyl-4-hexylbenzene for specialty chemical formulations. The compound's structure-property advantages position it favorably in high-value additive markets, particularly for advanced coating systems requiring enhanced substrate adhesion and environmental resistance.

Quality control protocols emphasize HPLC purity analysis and residual solvent testing, especially for electronic-grade applications. The compound's chromatographic behavior has been thoroughly characterized to establish industry-standard specifications. Recent method developments employ UHPLC techniques for faster analysis.

Future research directions may explore nanostructured composites incorporating 1256469-84-7 as a molecular spacer or surface modifier. The compound's tailorable alkyl chain length offers opportunities in controlled release systems and nanocarrier technologies, areas experiencing rapid growth in targeted delivery applications.